Cas no 1177315-04-6 (1-(2-bromophenyl)methyl-1H-pyrazol-3-amine)
1-(2-bromophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-bromobenzyl)-1H-pyrazol-3-amine
- 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine
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- MDL: MFCD09965613
- Inchi: 1S/C10H10BrN3/c11-9-4-2-1-3-8(9)7-14-6-5-10(12)13-14/h1-6H,7H2,(H2,12,13)
- InChI Key: YTPVNAZBDZFOFS-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CN1C=CC(N)=N1
Computed Properties
- Exact Mass: 251.00581g/mol
- Monoisotopic Mass: 251.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- XLogP3: 2.2
1-(2-bromophenyl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Enamine | EN300-804883-0.05g |
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1177315-04-6 | 95% | 0.1g |
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| Enamine | EN300-804883-0.25g |
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1177315-04-6 | 95% | 0.25g |
$513.0 | 2024-05-21 | |
| Enamine | EN300-804883-0.5g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
1177315-04-6 | 95% | 0.5g |
$535.0 | 2024-05-21 | |
| Enamine | EN300-804883-1.0g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
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| Enamine | EN300-804883-5.0g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
1177315-04-6 | 95% | 5.0g |
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| Enamine | EN300-804883-10.0g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
1177315-04-6 | 95% | 10.0g |
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| Enamine | EN300-804883-1g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
1177315-04-6 | 1g |
$557.0 | 2023-09-02 | ||
| Enamine | EN300-804883-5g |
1-[(2-bromophenyl)methyl]-1H-pyrazol-3-amine |
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$1614.0 | 2023-09-02 |
1-(2-bromophenyl)methyl-1H-pyrazol-3-amine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine
Comprehensive Overview of 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine (CAS No. 1177315-04-6)
1-(2-bromophenyl)methyl-1H-pyrazol-3-amine, with the CAS number 1177315-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a bromophenyl group and an amine functionality makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for biologically active compounds, given its unique structural features.
In recent years, the demand for 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine has surged due to its relevance in medicinal chemistry. Its structural motif is often explored in the development of kinase inhibitors and GPCR modulators, which are critical targets in treating diseases like cancer and neurological disorders. The compound's CAS no 1177315-04-6 is frequently searched in academic databases, reflecting its importance in high-throughput screening and lead optimization studies. Additionally, its synthetic versatility allows for modifications that can enhance bioavailability and target specificity.
The pyrazole core of 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine is a hotspot for structure-activity relationship (SAR) studies. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict the compound's interactions with biological targets. Searches for "pyrazole amine derivatives" and "bromophenyl compounds in drug design" have spiked, indicating growing interest in its applications. The compound's electron-rich nature also makes it a candidate for catalysis and photochemical applications, aligning with trends in green chemistry.
From a synthetic chemistry perspective, 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing heterocyclic scaffolds for drug-like molecules. The bromine substituent facilitates further functionalization, making it a go-to reagent for library synthesis in combinatorial chemistry. Its CAS 1177315-04-6 is often referenced in patents, underscoring its industrial relevance.
Environmental and safety profiles of 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine are also under scrutiny, as regulatory bodies emphasize sustainable chemical practices. Questions like "Is 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine biodegradable?" or "What are the handling precautions for CAS 1177315-04-6?" are common in search queries. While the compound is not classified as hazardous, proper lab protocols are recommended to ensure safe usage. This aligns with the broader shift toward responsible research and transparent data sharing in the scientific community.
In summary, 1-(2-bromophenyl)methyl-1H-pyrazol-3-amine (CAS no 1177315-04-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural adaptability and reactivity make it a cornerstone in modern organic synthesis. As research continues to uncover its potential, this compound is poised to remain a key player in the development of next-generation therapeutics and functional materials.
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